Cas no 5828-59-1 (Ethanone,1-(8-ethyl-10H-phenothiazin-2-yl)-)
5828-59-1 structure
Product Name:Ethanone,1-(8-ethyl-10H-phenothiazin-2-yl)-
CAS No:5828-59-1
MF:C18H17NO4S
MW:343.39688372612
CID:381459
PubChem ID:5200678
Update Time:2025-04-19
Ethanone,1-(8-ethyl-10H-phenothiazin-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(8-ethyl-10H-phenothiazin-2-yl)-
- 2-pyrrolidinone, 3-acetyl-4-phenyl-1-(phenylsulfonyl)-
- 3-acetyl-1-(benzenesulfonyl)-4-phenylpyrrolidin-2-one
- AKOS005382983
- 5828-59-1
- STK038553
- 3-acetyl-4-phenyl-1-(phenylsulfonyl)pyrrolidin-2-one
- DTXSID70409480
-
- Inchi: 1S/C18H17NO4S/c1-13(20)17-16(14-8-4-2-5-9-14)12-19(18(17)21)24(22,23)15-10-6-3-7-11-15/h2-11,16-17H,12H2,1H3
- InChI Key: DIJWAVDOGZGKCP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1C(C(C(C)=O)C(C2C=CC=CC=2)C1)=O)(=O)=O
Computed Properties
- Exact Mass: 343.08791
- Monoisotopic Mass: 343.087829
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.9
- XLogP3: 2.3
Experimental Properties
- Density: 1.326
- Boiling Point: 525.7°C at 760 mmHg
- Flash Point: 271.7°C
- Refractive Index: 1.612
- PSA: 71.52
Ethanone,1-(8-ethyl-10H-phenothiazin-2-yl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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